Cas no 63246-63-9 (2-(dimethylamino)-2-methylpropane-1,3-diol)

• Product Name: 2-(dimethylamino)-2-methylpropane-1,3-diol
• CAS No: 63246-63-9
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• MDL: MFCD26906615
• CID: 959476
• PubChem ID: 226837
• Update Time: 2025-05-24

2-(dimethylamino)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-2-methylpropane-1,3-diol
• 2-Dimethylamino-1.3-dihydroxy-2-methyl-propan
• 2-dimethylamino-2-methyl-1,3-propandiol
• 2-dimethylamino-2-methyl-1,3-propanediol
• 2-Dimethylamino-2-methyl-propan-1,3-diol
• 2-dimethylamino-2-methyl-propane-1,3-diol
• AC1L5F20
• AC1Q7BMO
• AG-K-71913
• AR-1C9070
• CTK2F7429
• NSC17709
•  
• EN300-233438
• 63246-63-9
• SCHEMBL423372
• AKOS026732376
• DTXSID40280627
• NSC-17709

• MDL： MFCD26906615
• Inchi： 1S/C6H15NO2/c1-6(4-8,5-9)7(2)3/h8-9H,4-5H2,1-3H3
• InChI Key： FGHOJUJBJHVRGT-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)N(C)C

Computed Properties

• Exact Mass: 133.11035
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(dimethylamino)-2-methylpropane-1,3-diol

Recent Advances in the Study of 2-(Dimethylamino)-2-methylpropane-1,3-diol (CAS: 63246-63-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(dimethylamino)-2-methylpropane-1,3-diol (CAS: 63246-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, formulation, and as a potential bioactive molecule. This research brief aims to summarize the latest findings regarding this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 2-(dimethylamino)-2-methylpropane-1,3-diol serves as a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structural features, including the presence of both amino and hydroxyl functional groups, make it a versatile building block for the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of new antiviral agents, showing promising activity against RNA viruses.

In terms of biological activity, research has uncovered that this compound exhibits interesting pharmacological properties. A team at the University of Cambridge discovered that derivatives of 2-(dimethylamino)-2-methylpropane-1,3-diol demonstrate significant anti-inflammatory effects in cellular models, potentially offering new avenues for treating chronic inflammatory diseases. The mechanism appears to involve modulation of NF-κB signaling pathways, as detailed in their Nature Communications publication earlier this year.

From a formulation perspective, the compound's physicochemical properties have been extensively characterized in recent pharmaceutical science research. Its solubility profile and stability under various pH conditions make it particularly suitable for developing sustained-release formulations. A 2024 study in the International Journal of Pharmaceutics highlighted its application in improving the bioavailability of poorly soluble drugs through co-crystallization techniques.

Safety and toxicological assessments of 2-(dimethylamino)-2-methylpropane-1,3-diol have also been a focus of recent investigations. Regulatory agencies have reviewed its safety profile based on new data from preclinical studies, confirming its low toxicity at therapeutic doses. However, researchers emphasize the need for further clinical evaluation to fully establish its safety in human applications.

Looking forward, the compound shows potential for diverse applications beyond its current uses. Emerging research suggests possible roles in targeted drug delivery systems and as a component in novel biomaterials. The unique combination of its chemical functionality and biological activity positions 2-(dimethylamino)-2-methylpropane-1,3-diol as a molecule of continuing interest in pharmaceutical innovation.

In conclusion, recent studies on 2-(dimethylamino)-2-methylpropane-1,3-diol (CAS: 63246-63-9) demonstrate its growing importance in pharmaceutical research and development. Its multifaceted applications - from drug synthesis to potential therapeutic uses - underscore the need for continued investigation into this promising compound. Future research directions may focus on expanding its therapeutic applications, optimizing synthetic pathways, and further elucidating its mechanisms of biological action.